Cas no 2060046-15-1 (N-(4-fluorophenyl)-1H-pyrazol-4-amine)

• Product Name: N-(4-fluorophenyl)-1H-pyrazol-4-amine
• CAS No: 2060046-15-1
• MF: C₉H₈FN₃
• MW: 177.178324699402
• CID: 4635654
• Update Time: 2025-05-20

N-(4-fluorophenyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-1H-pyrazol-4-amine

• Inchi： 1S/C9H8FN3/c10-7-1-3-8(4-2-7)13-9-5-11-12-6-9/h1-6,13H,(H,11,12)
• InChI Key： HFPYMJNLKPFKBT-UHFFFAOYSA-N
• SMILES： N1C=C(NC2=CC=C(F)C=C2)C=N1

Additional information on N-(4-fluorophenyl)-1H-pyrazol-4-amine

N-(4-Fluorophenyl)-1H-Pyrazol-4-Amine: A Comprehensive Overview

N-(4-Fluorophenyl)-1H-Pyrazol-4-Amine, also known by its CAS number 2060046-15-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound features a pyrazole ring substituted with an amino group at the 4-position and a fluorophenyl group at the 1-position, making it a unique member of the pyrazole family.

The synthesis of N-(4-Fluorophenyl)-1H-Pyrazol-4-Amine has been explored through various methodologies, including the Paal-Knorr synthesis and other condensation reactions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing the production costs and environmental impact. The fluorophenyl group introduces electronic effects that enhance the compound's stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of N-(4-Fluorophenyl)-1H-Pyrazol-4-Amine as a building block in medicinal chemistry. Its ability to act as a ligand in metalloenzyme inhibition has been explored, with promising results in preliminary assays. Additionally, this compound has shown potential as a precursor for the development of antiviral agents, particularly in targeting RNA-dependent RNA polymerases. The incorporation of the fluorophenyl group enhances its bioavailability and pharmacokinetic properties, making it an attractive candidate for further investigation.

In terms of applications, N-(4-Fluorophenyl)-1H-Pyrazol-4-Amine has found utility in materials science as well. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and sensor development. Recent research has demonstrated its effectiveness as a catalyst in asymmetric hydrogenation reactions, showcasing its versatility across multiple disciplines.

The structural versatility of N-(4-Fluorophenyl)-1H-Pyrazol-4-Amine allows for further functionalization to tailor its properties for specific applications. For instance, substitution at the amino group or introduction of additional heteroatoms can significantly alter its reactivity and selectivity. These modifications have been explored in recent studies, leading to novel derivatives with enhanced biological activities.

In conclusion, N-(4-Fluorophenyl)-1H-Pyrazol-4-Amine (CAS 2060046-15-1) stands out as a multifaceted compound with promising applications in chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and functionalization techniques, positions it as a key player in future research and development efforts.